Cas no 74564-04-8 ( )

  structure
  structure
Product Name: 
CAS No:74564-04-8
MF:C11H15NO
MW:177.242902994156
CID:979372
PubChem ID:283050
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-[(2,4-dimethylphenyl)methyl]acetamide
    • 1,3-Dimethyl-4-acetaminomethyl-benzol
    • AC1L5XSU
    • AC1Q5OWC
    • AR-1J7390
    • N-(2,4-Dimethylbenzyl)acetamid
    • N-(2,4-Dimethyl-benzyl)-acetamid
    • n-(2,4-dimethylbenzyl)acetamide
    • N-(2,4-dimethyl-benzyl)-acetamide
    • N-< 2,4-Dimethyl-benzyl> -acetamid
    • NSC137342
    • SureCN6248360
    • NSC-137342
    • 74564-04-8
    • DTXSID90300501
    • SCHEMBL6248360
    • DS-011803
    • &nbsp;
    • Inchi: 1S/C11H15NO/c1-8-4-5-11(9(2)6-8)7-12-10(3)13/h4-6H,7H2,1-3H3,(H,12,13)
    • InChI Key: BPOSXEWZYFTEHD-UHFFFAOYSA-N
    • SMILES: O=C(C)NCC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 2.33040
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